Cas no 35342-50-8 (5-Bromo-2,4-diphenylthiazole)

• Product Name: 5-Bromo-2,4-diphenylthiazole
• CAS No: 35342-50-8
• MF: C₁₅H₁₀BrNS
• MW: 316.215601444244
• CID: 295580
• PubChem ID: 7537557
• Update Time: 2025-10-29

5-Bromo-2,4-diphenylthiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-diphenylthiazole
• Thiazole,5-bromo-2,4-diphenyl-
• 5-Bromo-2,4-diphenyl-1,3-thiazole
• Thiazole,5-bromo-2,4-diphenyl
• DTXSID20428747
• AKOS022188998
• J-516877
• FT-0735468
• SCHEMBL14849638
• MS-22324
• MFCD08060523
• 35342-50-8
• DB-069202

• Inchi： 1S/C15H10BrNS/c16-14-13(11-7-3-1-4-8-11)17-15(18-14)12-9-5-2-6-10-12/h1-10H
• InChI Key： KKDPGKYZSJFNLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 314.97200
• Monoisotopic Mass: 314.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.444
• Melting Point: 88 °C
• Boiling Point: 441°Cat760mmHg
• Flash Point: 220.5°C
• Refractive Index: 1.647
• PSA: 41.13000
• LogP: 5.23960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Bromo-2,4-diphenylthiazole

5-Bromo-2,4-diphenylthiazole (CAS No. 35342-50-8): A Comprehensive Overview of Properties and Applications

5-Bromo-2,4-diphenylthiazole (CAS No. 35342-50-8) is an important heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiazole derivative features a unique molecular structure combining phenyl groups at the 2 and 4 positions with a bromine atom at the 5 position, creating valuable electronic and steric properties that make it particularly useful in various applications.

The compound's molecular formula C15H10BrNS and molecular weight 316.22 g/mol reflect its moderate size and balanced lipophilicity, characteristics that contribute to its versatility. Researchers frequently search for information about 5-Bromo-2,4-diphenylthiazole solubility, 5-Bromo-2,4-diphenylthiazole synthesis method, and thiazole derivatives applications, highlighting the compound's relevance in contemporary chemical research.

From a structural perspective, the presence of both electron-donating (phenyl) and electron-withdrawing (bromo) groups creates an interesting electronic environment that influences the compound's reactivity. This makes 5-Bromo-2,4-diphenylthiazole particularly valuable in the development of organic electronic materials, where researchers are exploring its potential in OLED technology and organic semiconductors - areas currently receiving substantial investment and attention in the materials science community.

In pharmaceutical applications, the thiazole core structure is known for its biological activity, and the brominated diphenylthiazole derivative shows promise in medicinal chemistry. Recent studies have investigated its potential as a kinase inhibitor scaffold, particularly in cancer research where modified thiazole compounds are being explored as targeted therapies. The bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, making this compound a valuable building block in drug discovery.

The compound's physical properties include typically appearing as a white to pale yellow crystalline powder with a melting point range of 145-150°C. Its solubility profile shows moderate solubility in common organic solvents like dichloromethane, THF, and DMF, but limited solubility in water, which is an important consideration for formulation scientists working with this material.

From a synthetic chemistry perspective, 5-Bromo-2,4-diphenylthiazole can be prepared through several routes, with the most common involving the Hantzsch thiazole synthesis followed by bromination. Researchers often optimize these methods to improve yield and purity, as evidenced by numerous publications exploring thiazole bromination techniques and heterocycle functionalization strategies.

In materials science, the compound's photophysical properties have attracted attention for potential applications in luminescent materials and molecular sensors. The extended conjugation system created by the phenyl groups combined with the electron-withdrawing bromine atom creates interesting electronic transitions that can be tuned for specific applications, a topic of growing interest in the development of smart materials and advanced optical devices.

Quality control of 5-Bromo-2,4-diphenylthiazole typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards vary depending on application, with pharmaceutical-grade material requiring ≥98% purity, while research-grade material may be acceptable at ≥95% purity. These specifications are crucial for researchers searching for high purity thiazole derivatives or analytical methods for heterocycles.

The global market for specialty thiazole compounds like 5-Bromo-2,4-diphenylthiazole has shown steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Market analysts note particular interest in Asia-Pacific regions, where growing investments in drug discovery and electronic materials are creating new opportunities for specialized chemical suppliers.

Safety considerations for handling 5-Bromo-2,4-diphenylthiazole include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) and adequate ventilation are recommended during handling. Material safety data sheets provide detailed handling instructions that satisfy regulatory requirements in most jurisdictions.

Recent patent literature reveals growing interest in 5-Bromo-2,4-diphenylthiazole derivatives, particularly in applications related to organic electronics and medicinal chemistry. Several patents filed in the past three years describe novel synthetic methods and applications, indicating sustained commercial interest in this compound class. This aligns with broader trends in heterocyclic chemistry innovations and functional material development.

From an environmental perspective, 5-Bromo-2,4-diphenylthiazole should be disposed of according to local regulations for halogenated organic compounds. While not considered a persistent environmental pollutant, responsible waste management practices are encouraged. Researchers investigating green chemistry approaches to thiazole synthesis are exploring more sustainable routes to such compounds.

In conclusion, 5-Bromo-2,4-diphenylthiazole (CAS No. 35342-50-8) represents a versatile and valuable compound with applications spanning pharmaceutical development, materials science, and chemical research. Its unique structural features and modifiable chemistry continue to make it a subject of active investigation, particularly in cutting-edge areas like targeted drug delivery and organic electronic devices. As research progresses, we can anticipate new discoveries that will further expand the utility of this interesting heterocyclic compound.